Cas no 893637-93-9 ([1,1'-Biphenyl]-4-carboxaldehyde,4'-chloro-3'-(trifluoromethyl)-)

• Product Name: [1,1'-Biphenyl]-4-carboxaldehyde,4'-chloro-3'-(trifluoromethyl)-
• CAS No: 893637-93-9
• MF: C₁₄H₈ClF₃O
• MW: 284.660933494568
• CID: 714589
• PubChem ID: 23005073
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carboxaldehyde,4'-chloro-3'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxaldehyde,4'-chloro-3'-(trifluoromethyl)-
• 4-(4-Chloro-3-(trifluoromethyl)phenyl)benzaldehyde
• 4-[4-chloro-3-(trifluoromethyl)phenyl]benzaldehyde
• [1,1'-Biphenyl]-4-carboxaldehyde,4'-chloro-3'-(trifluoromethyl)
• 4'-Chloro-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carbaldehyde
• AKOS004116945
• SCHEMBL17115582
• DTXSID30629602
• 893637-93-9

• Inchi： 1S/C14H8ClF3O/c15-13-6-5-11(7-12(13)14(16,17)18)10-3-1-9(8-19)2-4-10/h1-8H
• InChI Key： FZVSATUMZPHEQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 284.02200
• Monoisotopic Mass: 284.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.83830